N-(4-amino-6-oxo-2-((2-oxo-2-(o-tolylamino)ethyl)thio)-1,6-dihydropyrimidin-5-yl)benzamide

• IUPAC Name: N-[4-amino-2-[2-(2-methylanilino)-2-oxoethyl]sulfanyl-6-oxo-1H-pyrimidin-5-yl]benzamide
• InChI: InChI=1S/C20H19N5O3S/c1-12-7-5-6-10-14(12)22-15(26)11-29-20-24-17(21)16(19(28)25-20)23-18(27)13-8-3-2-4-9-13/h2-10H,11H2,1H3,(H,22,26)(H,23,27)(H3,21,24,25,28)
• InChI Key: NMDMUMGOHGQOFV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CSC2=NC(=C(C(=O)N2)NC(=O)C3=CC=CC=C3)N
• Molecular Formula: C20H19N5O3S
• Molecular Weight: 409.5 g/mol

Description

N-(4-amino-6-oxo-2-((2-oxo-2-(o-tolylamino)ethyl)thio)-1,6-dihydropyrimidin-5-yl)benzamide is a useful research compound. Its molecular formula is C20H19N5O3S and its molecular weight is 409.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Potential Applications

• Synthesis and Inhibitory Activities : This compound and related derivatives have been synthesized with the aim of inhibiting various biological targets. For instance, certain derivatives were prepared to potentially inhibit the cofactor forms of tetrahydrofolate, with applications towards inhibiting dihydrofolic reductase and thymidylate synthase, suggesting potential use in cancer treatment due to their inhibitory effects on essential enzymes involved in nucleotide synthesis (Elliott et al., 1975).

• Chemical Synthesis and Reactivity : The research has focused on the synthesis of compounds through various chemical reactions, exploring their reactivity and potential as building blocks for further chemical transformations. This includes the preparation of pyrimidinyl and thiazolyl derivatives, which have been investigated for their potential applications in synthesizing new pharmaceutical compounds (Hassneen & Abdallah, 2003).

• Antiallergy and Anti-inflammatory Agents : Derivatives of the title compound have been explored for their potential as antiallergy agents, with some showing significant potency in rat models. This suggests potential applications in developing new treatments for allergic reactions (Hargrave et al., 1983).

• Antitumor and Antibacterial Activities : Some derivatives have been evaluated for their antibacterial and cytotoxic activities, indicating potential for the development of new antitumor and antibiotic agents. This includes the synthesis of benzamide derivatives and their evaluation against various bacterial strains and tumor cell lines (Devarasetty et al., 2016).

• Dual Inhibitors of DHFR and TS : The synthesis of derivatives as dual inhibitors of dihydrofolate reductase (DHFR) and thymidylate synthase (TS) showcases their potential as antitumor agents. These enzymes are critical for DNA replication and repair, making their inhibitors valuable in cancer therapy (Gangjee et al., 2005).